molecular formula C3H4BrNO B6229893 (2Z)-3-bromoprop-2-enamide CAS No. 41866-46-0

(2Z)-3-bromoprop-2-enamide

Cat. No. B6229893
CAS RN: 41866-46-0
M. Wt: 150
InChI Key:
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Description

“(2Z)-3-bromoprop-2-enamide” is a chemical compound with the molecular formula C3H4BrNO . It is a type of enamide, a class of organic compounds that contain a carbon-carbon double bond conjugated to a nitrogen atom .


Synthesis Analysis

Enamides can be synthesized from aldehydes and ketones reacting with secondary amines to reversibly form enamines . A novel, one-step N-dehydrogenation of amides to enamides has been reported . This reaction employs the unlikely combination of LiHMDS and triflic anhydride, which serves as both the electrophilic activator and the oxidant, and is characterized by its simple setup and broad substrate scope .


Chemical Reactions Analysis

Enamines, like “(2Z)-3-bromoprop-2-enamide”, act as nucleophiles in a fashion similar to enolates . They can undergo an SN2 reaction with reactive alkyl halides to give the iminium salt, which can be hydrolyzed back into the carbonyl .


Physical And Chemical Properties Analysis

The physical and chemical properties of “(2Z)-3-bromoprop-2-enamide” such as melting point, boiling point, density, and others are not available in the current search results .

Mechanism of Action

The mechanism of action of enamides involves a three-step process: Formation of the enamine, Reaction with an electrophile to form an iminium salt, Hydrolysis of the iminium salt to reform the aldehyde or ketone .

Future Directions

Enamines like “(2Z)-3-bromoprop-2-enamide” have potential applications in various fields of organic synthesis due to their unique reactivity . They can be used as synthetic equivalents to enolates in many reactions . Future research could explore more efficient synthesis methods, novel reactions, and potential applications of enamides.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2Z)-3-bromoprop-2-enamide involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Acryloyl chloride", "Bromine", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Acryloyl chloride is reacted with ammonia in the presence of sodium hydroxide to form (2Z)-3-amino-prop-2-enamide.", "Step 2: Bromine is added to (2Z)-3-amino-prop-2-enamide in ethanol to form (2Z)-3-bromo-prop-2-enamide.", "Step 3: The product is purified by washing with hydrochloric acid and sodium bicarbonate." ] }

CAS RN

41866-46-0

Product Name

(2Z)-3-bromoprop-2-enamide

Molecular Formula

C3H4BrNO

Molecular Weight

150

Purity

95

Origin of Product

United States

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